Methyl 4-(2-((2-methoxy-2-(o-tolyl)ethyl)amino)-2-oxoacetamido)benzoate
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Description
Methyl 4-(2-((2-methoxy-2-(o-tolyl)ethyl)amino)-2-oxoacetamido)benzoate is a useful research compound. Its molecular formula is C20H22N2O5 and its molecular weight is 370.405. The purity is usually 95%.
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Scientific Research Applications
Photopolymerization Initiators
A study by Guillaneuf et al. (2010) explored the use of a similar compound in the context of nitroxide-mediated photopolymerization (NMP). They developed a new alkoxyamine bearing a chromophore group that decomposes under UV irradiation to generate alkyl and nitroxide radicals, facilitating photopolymerization processes (Guillaneuf et al., 2010).
Heterocyclic System Synthesis
Research by Selič et al. (1997) demonstrated the utility of methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, a compound with structural similarities, in the synthesis of heterocyclic systems. This work highlights the versatility of such compounds in creating complex organic molecules with potential applications in medicinal chemistry (Selič et al., 1997).
Oxoindole Derivatives Synthesis
Ravikumar et al. (2015) reported the synthesis of oxoindolyl α-hydroxy-β-amino acid derivatives, demonstrating the compound's role in generating biologically relevant structures. This research underlines the importance of such chemical entities in developing new pharmaceuticals (Ravikumar et al., 2015).
Functionalized Poly(ethylene glycol) Synthesis
Sedlák et al. (2008) utilized a similar compound for the synthesis of carboxylic acid-functionalized poly(ethylene glycol), showcasing its application in materials science for creating novel polymers with potential uses in biotechnology and medicine (Sedlák et al., 2008).
Optical Storage Materials
Meng et al. (1996) synthesized Nitrophenyl 4-((2-((2-methyl-1-oxo-2-propenyl)oxy)ethyl)oxy)benzoate, a compound exhibiting cooperative motion of polar side groups in amorphous polymers, relevant for reversible optical storage applications. This highlights the compound's role in developing advanced materials for data storage technologies (Meng et al., 1996).
Properties
IUPAC Name |
methyl 4-[[2-[[2-methoxy-2-(2-methylphenyl)ethyl]amino]-2-oxoacetyl]amino]benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O5/c1-13-6-4-5-7-16(13)17(26-2)12-21-18(23)19(24)22-15-10-8-14(9-11-15)20(25)27-3/h4-11,17H,12H2,1-3H3,(H,21,23)(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROXFHGMYNSZEEZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CNC(=O)C(=O)NC2=CC=C(C=C2)C(=O)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.